3,3',4,4',5-Pentachlorobiphenyl

• IUPAC Name: 1,2,3-trichloro-5-(3,4-dichlorophenyl)benzene
• InChI: InChI=1S/C12H5Cl5/c13-8-2-1-6(3-9(8)14)7-4-10(15)12(17)11(16)5-7/h1-5H
• InChI Key: REHONNLQRWTIFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C(=C2)Cl)Cl)Cl)Cl)Cl
• Molecular Formula: C12H5Cl5
• DSSTOX Substance ID: DTXSID3032179
• Molecular Weight: 326.4 g/mol
• Physical Description: White solid; [Cerilliant MSDS]
• CAS RN: 57465-28-8

Description

Synthesis Analysis

While specific synthesis details for 3,3',4,4',5-Pentachlorobiphenyl are not directly available, PCBs are typically synthesized through the direct chlorination of biphenyl, a process that can yield a variety of chlorinated products depending on the conditions used. The synthesis of related chlorinated biphenyls involves steps such as acetylation, chlorination, deacetylation, and coupling reactions to introduce chlorine atoms at specific positions on the biphenyl structure (Bergman & Wachtmeister, 1977).

Molecular Structure Analysis

The molecular structure of PCBs, including this compound, is characterized by two benzene rings connected by a single bond, with chlorine atoms substituted at specific positions. The presence of chlorine atoms significantly influences the electronic and spatial configuration of the molecule, affecting its chemical behavior and interactions with biological systems.

Chemical Reactions and Properties

PCBs undergo a range of chemical reactions, including oxidative metabolism, which can lead to the formation of hydroxylated metabolites. These metabolites often exhibit different toxicological profiles compared to their parent compounds. For example, the metabolism in vivo of 3,4,5,3',4'-pentachlorobiphenyl, a compound similar to this compound, leads to the formation of hydroxylated metabolites with distinct toxicological effects (Koga, Beppu, & Yoshimura, 1990).

Scientific Research Applications

• Binding Interactions with Pepsin : PCB binds to the hydrophobic cavity of pepsin, a digestive enzyme. This interaction changes the secondary structure of pepsin, which could have implications for digestive processes (Yue et al., 2020).

• Inhibition of Embryotoxicity : In chicken embryos, PCB caused dose-dependent embryolethality and malformations, but these effects were inhibited by hexachlorobiphenyl, suggesting complex interactions between different PCB congeners (Zhao et al., 1997).

• Induction of Aberrant Mitosis : PCB congeners, including 3,3',4,4',5-Pentachlorobiphenyl, have been shown to induce abnormal chromosomal arrangements in mitosis in cells, highlighting their potential genetic impacts (Jensen et al., 2000).

• Photodegradation Study : PCB undergoes photodegradation under UV light, leading to the formation of potentially toxic congeners. This finding is significant for understanding the environmental fate of PCBs (Miao et al., 1997).

• Neurotoxic Effects : Exposure to PCB in mice has been linked to persistent aberrations in behavior and deficits in learning and memory functions, with implications for the cholinergic system (Eriksson & Fredriksson, 1998).

• Immunotoxicity Studies : PCB exposure in mice showed immunotoxic effects, including suppression of the splenic plaque-forming cell response and induction of fetal cleft palate (Zhao et al., 1997).

• Photodechlorination Pathways : The photodechlorination of PCB in alkaline 2-propanol has been studied, providing insights into dechlorination patterns and the influence of electronic effects on photoreactivity (Yao et al., 1997).

Mechanism of Action

Target of Action

3,3’,4,4’,5-Pentachlorobiphenyl, also known as PCB 126, is a type of polychlorinated biphenyl (PCB), a group of synthetic organic compounds . The primary targets of PCB 126 are the aryl hydrocarbon receptor (AhR) and estrogen receptor . These receptors play crucial roles in the regulation of eukaryotic gene expression and affect cellular proliferation and differentiation in target tissues .

Mode of Action

PCB 126 interacts with its targets, leading to a series of biochemical reactions. It catalyzes the decarboxylation of L-3,4-dihydroxyphenylalanine (DOPA) to dopamine, L-5-hydroxytryptophan to serotonin, and L-tryptophan to tryptamine . These reactions are essential for the normal functioning of the nervous system.

Biochemical Pathways

The interaction of PCB 126 with its targets affects several biochemical pathways. It disrupts the homeostasis of oxygenated regulatory lipid mediators (oxylipins), potential markers of exposure to AhR agonists . Oxylipins regulate important biological processes, including cell proliferation, apoptosis, tissue repair, and inflammation . Altered levels of these regulatory lipids or modulation of enzymes involved in oxylipin metabolism have been linked to organ damage, development of fibrosis, and nonalcoholic fatty liver disease and nonalcoholic steatohepatitis .

Result of Action

The action of PCB 126 leads to molecular and cellular effects. It causes a reduction in growth rates, a dose-dependent decrease in thymus weights, and a dose-dependent increase in liver weights . It also decreases hepatic and systemic ratios of epoxide to diol metabolites of unsaturated fatty acids in male rats . These effects suggest that oxylipins are potential biomarkers of exposure to PCB 126 .

Action Environment

Environmental factors significantly influence the action, efficacy, and stability of PCB 126. As a persistent organic pollutant, PCB 126 is resistant to environmental degradation through photolytic, biological, or chemical processes . It persists in the environment, bioaccumulates in animal tissue, and biomagnifies in food chains . These characteristics can have a significant impact on health and the environment.

Safety and Hazards

3,3’,4,4’,5-Pentachlorobiphenyl is harmful if inhaled and may cause cancer. It may cause damage to organs through prolonged or repeated exposure. It is very toxic to aquatic life with long-lasting effects. When heated to decomposition, it emits toxic vapors of Cl.

Biochemical Analysis

Biochemical Properties

3,3’,4,4’,5-Pentachlorobiphenyl plays a significant role in biochemical reactions, particularly through its interactions with various enzymes and proteins. This compound is known to activate the aryl hydrocarbon receptor (AhR), which in turn binds to the xenobiotic response element (XRE) in the promoter region of genes it activates . This activation leads to the expression of multiple phase I and II xenobiotic metabolizing enzymes, such as cytochrome P450 1A1 (CYP1A1) . These interactions highlight the compound’s role in modulating enzyme activity and gene expression.

Cellular Effects

3,3’,4,4’,5-Pentachlorobiphenyl has profound effects on various cell types and cellular processes. It has been shown to cause widespread DNA hypomethylation in adult zebrafish testis, indicating its potential to alter epigenetic regulation . Additionally, exposure to this compound can lead to differential expression of genes related to xenobiotic metabolism, oxidative stress, and immune function . These changes can disrupt normal cellular functions, including cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

At the molecular level, 3,3’,4,4’,5-Pentachlorobiphenyl exerts its effects primarily through the activation of the aryl hydrocarbon receptor (AhR) . Upon binding to AhR, the receptor-ligand complex translocates to the nucleus, where it binds to the xenobiotic response element (XRE) in the promoter regions of target genes . This binding leads to the transcriptional activation of genes involved in xenobiotic metabolism, such as CYP1A1 . Additionally, this compound can mediate biochemical and toxic effects through the production of reactive oxygen species and modulation of cell-cycle regulation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 3,3’,4,4’,5-Pentachlorobiphenyl can change over time. Studies have shown that this compound can cause a dose-dependent decrease in thymus weights and an increase in liver weights in male rats over a 3-month period . Additionally, the levels of oxylipins, which are potential biomarkers of exposure, were altered in a dose-dependent manner . These findings suggest that the compound’s stability and degradation can influence its long-term effects on cellular function.

Dosage Effects in Animal Models

The effects of 3,3’,4,4’,5-Pentachlorobiphenyl vary with different dosages in animal models. For instance, male Sprague-Dawley rats treated with varying doses of this compound showed a dose-dependent decrease in growth rates and thymus weights, as well as an increase in liver weights . High doses of the compound were associated with toxic effects, such as wasting syndrome, thymic involution, inflammation, liver hypertrophy, and steatosis .

Metabolic Pathways

3,3’,4,4’,5-Pentachlorobiphenyl is involved in several metabolic pathways, particularly those related to the cytochrome P450 (P450) monooxygenase/soluble epoxide hydrolase (sEH) pathway . This compound can alter the levels of oxylipins, which are oxygenated metabolites of polyunsaturated fatty acids, in a dose-dependent manner . These changes can affect metabolic flux and metabolite levels, highlighting the compound’s impact on metabolic pathways.

Transport and Distribution

Within cells and tissues, 3,3’,4,4’,5-Pentachlorobiphenyl is transported and distributed through interactions with various transporters and binding proteins. The compound’s lipophilic nature allows it to accumulate in adipose tissue and other lipid-rich compartments . This accumulation can lead to prolonged exposure and potential toxic effects, as the compound is not readily metabolized or excreted .

Subcellular Localization

The subcellular localization of 3,3’,4,4’,5-Pentachlorobiphenyl can influence its activity and function. This compound is known to localize in the cytosol and peroxisomes, where it can interact with enzymes involved in xenobiotic metabolism . Additionally, its presence in the nucleus, where it can bind to the aryl hydrocarbon receptor (AhR), highlights its role in regulating gene expression .

Q & A

A: PCB 126 is a potent agonist for the aryl hydrocarbon receptor (AhR) [, , , , ]. Upon binding to the AhR, PCB 126 initiates a cascade of events:

• AhR Activation and Nuclear Translocation: The PCB 126-AhR complex translocates to the nucleus and binds to specific DNA sequences called dioxin-responsive elements (DREs) [, , ].
• Gene Transcription Alterations: This binding initiates the transcription of various genes, including those encoding cytochrome P450 enzymes like CYP1A1, CYP1A2, and CYP1B1 [, , , , , , , , ].
• Disruption of Biological Processes: Increased CYP1A activity can lead to the production of reactive metabolites and oxidative stress [, , ], contributing to toxic effects in various tissues, including the liver, thymus, and endocrine system [, , , , , , , ]. PCB 126 exposure can also disrupt thyroid hormone homeostasis [, , , ], impair immune function [, ], and alter lipid and carbohydrate metabolism [, ].

A: * Molecular Formula: C₁₂H₅Cl₅* Molecular Weight: 326.45 g/mol* Spectroscopic Data: PCB 126 is typically characterized by gas chromatography-mass spectrometry (GC-MS) techniques []. The compound exhibits specific mass spectral fragments that allow for its identification and quantification.

ANone: The structure of PCB congeners significantly influences their biological activity and toxicity.

• Planar Structure and AhR Binding: PCB 126's non-ortho-substituted, coplanar structure is crucial for its high affinity for the AhR [, , ]. This planar conformation allows it to fit into the AhR binding pocket more effectively than non-planar congeners.
• Chlorine Substitution Pattern: The specific chlorine substitution pattern in PCB 126 (3,3',4,4',5-) contributes to its high toxicity [, ]. Studies have shown that congeners with chlorine substitutions at ortho positions or with low lateral chlorine content generally exhibit less potent AhR-mediated activity [].
• Comparison with Other Compounds: Comparisons with polychlorinated diphenyl ethers (PCDEs), which are structurally similar but inherently non-planar, emphasize the importance of planarity for AhR binding and activity []. PCDEs with similar chlorine substitution patterns as PCB 126 can exhibit different activity profiles due to their non-planar nature.

A: PCB 126 is recognized as a highly toxic environmental contaminant with potential for long-term health effects [, , ].

• Animal Studies: Studies in various animal models, including rats, mice, and birds, have demonstrated a range of toxic effects following PCB 126 exposure [, , , , , , , ]. These effects include:
  • Liver Toxicity: Hepatomegaly, fatty liver disease, liver enzyme elevation, and increased risk of liver tumors [, , , ].
  • Endocrine Disruption: Thyroid hormone disruption, altered reproductive development, and potential effects on other hormonal systems [, , , , ].
  • Immune System Suppression: Reduced immune cell function and increased susceptibility to infections [, ].
  • Developmental Toxicity: Growth retardation, developmental abnormalities, and impaired organ development in offspring exposed in utero or during lactation [, , ].
• Human Health Concerns: Although direct causal links between PCB 126 exposure and specific human diseases are challenging to establish, epidemiological studies suggest potential associations with adverse health outcomes, including endocrine disorders, immune system dysfunction, and cancer [].

A: PCB 126, like other PCBs, is a persistent organic pollutant (POP) that poses significant environmental concerns [, ].

• Persistence and Bioaccumulation: PCB 126 is highly resistant to degradation in the environment and can persist for decades []. This persistence allows it to bioaccumulate in the food chain, reaching high concentrations in top predators, including fish, birds, and humans.
• Ecotoxicity: PCB 126 is toxic to a wide range of organisms, including fish, birds, and mammals [, , , ]. Its ability to disrupt endocrine function and impair immune responses can have significant impacts on wildlife populations.
• Mitigation Strategies: Due to its persistence and toxicity, minimizing environmental releases of PCB 126 is crucial. Remediation strategies for contaminated sites often involve dredging of contaminated sediments, thermal treatment of contaminated soil, and bioremediation using microorganisms capable of degrading PCBs [].